Cas no 1246940-13-5 (boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl))

• Product Name: boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl)
• CAS No: 1246940-13-5
• MF: C₁₉H₁₇BO₂
• MW: 288.148085355759
• CID: 4671203
• PubChem ID: 68008927
• Update Time: 2025-05-28

boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) Chemical and Physical Properties

Names and Identifiers

• DB-415705
• GZOLLZQYAWWSKX-UHFFFAOYSA-N
• F74684
• 7,7-dimethylbenzo[c]fluoren-5-ylboronic acid
• B-(7,7-Dimethyl-7H-benzo[c]fluoren-5-yl)boronic acid
• (7,7-dimethyl-7H-benzo[c]fluoren-5-yl) boronic acid
• MFCD32670100
• (7,7-Dimethyl-7H-benzo[c]fluoren-5-yl)boronicacid
• SCHEMBL10010009
• 1246940-13-5
• BS-48392
• (7,7-Dimethyl-7H-benzo[c]fluoren-5-yl)boronic acid
• (7,7-dimethylbenzo[c]fluoren-5-yl)boronic acid
• boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl)

• Inchi： 1S/C19H17BO2/c1-19(2)15-10-6-5-9-14(15)18-13-8-4-3-7-12(13)17(20(21)22)11-16(18)19/h3-11,21-22H,1-2H3
• InChI Key： GZOLLZQYAWWSKX-UHFFFAOYSA-N
• SMILES： OB(C1C2C=CC=CC=2C2C3C=CC=CC=3C(C)(C)C=2C=1)O

Computed Properties

• Exact Mass: 288.1321599g/mol
• Monoisotopic Mass: 288.1321599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl)

Boronic Acid-(7,7-Dimethyl-7H-Benzo[c]Fluoren-5-yl) (CAS No. 1246940-13-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) (CAS No. 1246940-13-5) has emerged as a pivotal compound for researchers and industrial applications alike. This boronic acid derivative is renowned for its unique structural properties, which make it an invaluable building block in the synthesis of complex molecules, particularly in pharmaceuticals, materials science, and cross-coupling reactions. Its benzo[c]fluorene backbone, coupled with the reactive boronic acid moiety, offers exceptional versatility in designing advanced organic frameworks.

The growing interest in boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) aligns with the surge in demand for high-performance organic semiconductors and drug discovery intermediates. Researchers frequently inquire about its synthetic routes, stability under various conditions, and applications in Suzuki-Miyaura coupling—a cornerstone reaction in modern organic synthesis. These queries reflect the compound's relevance in cutting-edge fields like optoelectronics and targeted drug delivery systems.

One of the most compelling aspects of this compound is its role in polymer chemistry. The 7,7-dimethyl-7H-benzo[c]fluorenyl group imparts rigidity and planararity to polymer chains, enhancing charge transport properties—a critical factor in developing organic light-emitting diodes (OLEDs) and photovoltaic materials. Recent studies highlight its potential in thermally activated delayed fluorescence (TADF) emitters, a hot topic in energy-efficient display technologies.

From a pharmaceutical perspective, boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) serves as a key intermediate for biologically active molecules. Its boron-containing structure is instrumental in designing protease inhibitors and cancer therapeutics, leveraging boron's ability to form reversible covalent bonds with biological targets. This aligns with the rising trend of boron-based drug development, as seen in FDA-approved therapies like bortezomib.

For synthetic chemists, the compound's handling and storage conditions are frequently discussed. Unlike simpler boronic acids, its bulky aromatic system demands careful attention to moisture sensitivity and purification techniques. Best practices include storage under inert atmospheres and the use of anhydrous solvents to prevent decomposition—a nuance often explored in research forums and patent literature.

In the context of green chemistry, efforts to optimize the synthesis of boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) using catalytic methods or microwave-assisted reactions have gained traction. These approaches address the demand for sustainable chemical processes while maintaining high yields—a priority for industries under environmental regulations.

The compound's spectroscopic characterization (e.g., NMR, HRMS) and X-ray crystallography data are well-documented, providing a robust foundation for quality control. Its distinctive UV-Vis absorption profile also makes it a candidate for sensor applications, particularly in detecting analytes via fluorescence quenching mechanisms.

As the scientific community continues to explore functionalized polycyclic aromatic hydrocarbons (PAHs), boronic acid-(7,7-dimethyl-7H-benzo[c]fluoren-5-yl) stands out as a multifunctional scaffold. Its integration into supramolecular chemistry and metal-organic frameworks (MOFs) further underscores its adaptability. For those seeking custom synthesis or bulk quantities, reputable suppliers often provide technical datasheets with detailed safety and handling protocols.

In summary, CAS No. 1246940-13-5 represents more than just a niche chemical—it embodies the intersection of innovation and practical utility in contemporary chemistry. Whether for academic research or industrial-scale production, its applications span a breadth of disciplines, answering the call for next-generation materials and therapeutic agents.